Cas no 88002-31-7 (Guanidine, N-hydroxy-N'-pyrazinyl-)

Guanidine, N-hydroxy-N'-pyrazinyl- structure
88002-31-7 structure
Product Name:Guanidine, N-hydroxy-N'-pyrazinyl-
CAS No:88002-31-7
MF:C5H7N5O
MW:153.141979455948
CID:648844
PubChem ID:136258103
Update Time:2025-04-19

Guanidine, N-hydroxy-N'-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, N-hydroxy-N'-pyrazinyl-
    • 2-(1,4-dihydropyrazin-2-yl)-1-oxoguanidine
    • N''-(1,4-Dihydropyrazin-2-yl)-N-oxoguanidine
    • 1-Hydroxy-3-(pyrazin-2-yl)guanidine
    • 88002-31-7
    • DTXSID10831125
    • Inchi: 1S/C5H7N5O/c6-5(10-11)9-4-3-7-1-2-8-4/h1-3,11H,(H3,6,8,9,10)
    • InChI Key: SLRKPRCVGPKXLE-UHFFFAOYSA-N
    • SMILES: ON/C(/N)=N/C1C=NC=CN=1

Computed Properties

  • Exact Mass: 153.06505986g/mol
  • Monoisotopic Mass: 153.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 96.4Ų
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